Cas no 2322853-18-7 (Bicyclo[1.1.1]pentane-1-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αR)-)

• Product Name: Bicyclo[1.1.1]pentane-1-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αR)-
• CAS No: 2322853-18-7
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 5306221
• PubChem ID: 168006164
• Update Time: 2025-10-29

Bicyclo[1.1.1]pentane-1-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αR)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane-1-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αR)-
• (2R)-3-(1-bicyclo[1.1.1]pentanyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• 2322853-18-7
• F89049
• PS-16024
• (R)-2-((((9H-FLUOREN-9-YL)METHOXY)CARBONYL)AMINO)-3-(BICYCLO[1.1.1]PENTAN-1-YL)PROPANOIC ACID

• Inchi： 1S/C23H23NO4/c25-21(26)20(12-23-9-14(10-23)11-23)24-22(27)28-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-20H,9-13H2,(H,24,27)(H,25,26)/t14?,20-,23?/m1/s1
• InChI Key： YLJCOQFCQRLDIZ-QDCNECIKSA-N
• SMILES： C(C12CC(C1)C2)[C@H](C(=O)O)NC(=O)OCC1C2=CC=CC=C2C2=CC=CC=C12

Computed Properties

• Exact Mass: 377.16270821g/mol
• Monoisotopic Mass: 377.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 75.6Ų

Additional information on Bicyclo[1.1.1]pentane-1-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αR)-

Bicyclo[1.1.1]pentane-1-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αR)- (CAS No. 2322853-18-7)

Bicyclo[1.1.1]pentane-1-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αR)- (CAS No. 2322853-18-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its bicyclic structure and the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group, which makes it an ideal candidate for various synthetic and biological applications.

The bicyclo[1.1.1]pentane scaffold is a fascinating structural motif that has been extensively studied due to its unique electronic and steric properties. This scaffold provides a rigid and conformationally constrained environment, which can significantly influence the reactivity and biological activity of the molecules it is incorporated into. The Fmoc protecting group, on the other hand, is widely used in peptide synthesis to protect amino groups during multi-step synthetic processes, ensuring the integrity and purity of the final product.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Bicyclo[1.1.1]pentane-1-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αR)- with high enantiomeric purity. The use of chiral catalysts and asymmetric synthesis techniques has been pivotal in achieving this goal. For instance, a study published in the *Journal of Organic Chemistry* reported a highly efficient and enantioselective synthesis of this compound using a palladium-catalyzed asymmetric allylic alkylation reaction. This method not only improved the yield but also ensured the desired enantiomeric purity, making it a valuable tool for researchers working on chiral compounds.

In the realm of medicinal chemistry, Bicyclo[1.1.1]pentane-1-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αR)- has shown promise as a building block for the development of novel therapeutic agents. Its rigid structure and the presence of functional groups that can be readily modified make it an attractive candidate for drug discovery programs. Research conducted at the University of California, San Francisco, demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. These findings suggest that Bicyclo[1.1.1]pentane-1-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αR)- could serve as a lead compound for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, the Fmoc protecting group in Bicyclo[1.1.1]pentane-1-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αR)- allows for easy deprotection under mild conditions, making it suitable for use in solid-phase peptide synthesis (SPPS). This property is particularly advantageous in the production of complex peptides and peptidomimetics, which are increasingly important in drug development and biotechnology applications.

The biological activity of Bicyclo[1.1.1]pentane-1-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αR)- has also been explored in various cellular models. A study published in *Bioorganic & Medicinal Chemistry* reported that this compound exhibited significant cytotoxic activity against cancer cell lines while showing minimal toxicity to normal cells. The selective cytotoxicity observed in these studies suggests that Bicyclo[1.1.1]pentane-1-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αR)- could be further optimized to develop more effective anticancer agents with reduced side effects.

In addition to its potential therapeutic applications, Bicyclo[1.1.1]pentane-1-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αR)- has also been investigated for its use as a probe molecule in chemical biology studies. Its unique structure and functional groups make it an excellent tool for studying protein-ligand interactions and elucidating molecular mechanisms underlying various biological processes.

The versatility of Bicyclo[1.1.1]pentane-1-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αR)- extends beyond its use as a building block or probe molecule. Recent research has also explored its potential as a catalyst or ligand in transition metal-catalyzed reactions. A study published in *Chemical Communications* demonstrated that this compound could serve as an efficient ligand for palladium-catalyzed cross-coupling reactions, leading to improved yields and selectivities compared to traditional ligands.

In conclusion, Bicyclo[1.1.1]pentane-1-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αR)- (CAS No. 2322853-18-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers working on synthetic chemistry, medicinal chemistry, and pharmaceutical development. As ongoing research continues to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing our understanding and treatment of complex diseases.